4-Chloro-6-methoxy-7-(2-methylthiazol-4-ylmethoxy)quinoline

• Molecular Formula: C15H13ClN2O2S
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 4-[(4-chloro-6-methoxyquinolin-7-yl)oxymethyl]-2-methyl-1,3-thiazole
• InChI: InChI=1S/C15H13ClN2O2S/c1-9-18-10(8-21-9)7-20-15-6-13-11(5-14(15)19-2)12(16)3-4-17-13/h3-6,8H,7H2,1-2H3
• InChI Key: VDNYNUHUYWFVON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)COC2=CC3=NC=CC(=C3C=C2OC)Cl

Description

4-Chloro-6-methoxy-7-(2-methylthiazol-4-ylmethoxy)quinoline is a useful research compound. Its molecular formula is C15H13ClN2O2S and its molecular weight is 320.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6-methoxy-7-(2-methylthiazol-4-ylmethoxy)quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6-methoxy-7-(2-methylthiazol-4-ylmethoxy)quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Chloromethyl-2-methylthiazole hydrochloride (226 mg, 1.23 mmol) was added to a suspension of 4-chloro-7-hydroxy-6-methoxyquinoline (216 mg, 1 mmol), (prepared as described for the starting material in Example 3), and potassium carbonate (483 mg, 3.5 mmol) in DMF (10 ml). The mixture was stirred for 2.5 hours at 70° C. The volatiles were removed by evaporation and the residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried (MgSO4), the insoluble materials were removed by filtration and the volatiles were removed by evaporation. The residue was triturated with ether, collected by filtration, washed with ether and dried under vacuum to give 4-chloro-6-methoxy-7-(2-methylthiazol-4-ylmethoxy)quinoline (352 mg, 55%).